Lead titanate
Cat. No. B084706
CAS RN:
12060-00-3
M. Wt: 303 g/mol
InChI Key: NKZSPGSOXYXWQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Synthesis Analysis
Lead titanate can be synthesized through various chemical and hydrothermal methods. Ahmad et al. (1990) described the synthesis of modified lead titanate compositions via chemical techniques, emphasizing the influence of powder processing methods and calcination temperatures on the physical characteristics such as surface area and phase compositions of the powders (Ahmad et al., 1990). Łencka and Riman (1993) developed a comprehensive thermodynamic model to determine the reaction conditions favoring the hydrothermal synthesis of lead titanate, successfully obtaining phase-pure perovskite PbTiO₃ under optimized conditions (Łencka & Riman, 1993).
Molecular Structure Analysis
The molecular structure of lead titanate is characterized by its perovskite structure, which is crucial for its ferroelectric and piezoelectric properties. This structure involves a complex arrangement of Pb, Ti, and O atoms that allows for spontaneous polarization, a characteristic of ferroelectric materials.
Chemical Reactions and Properties
Lead titanate's chemical reactions primarily involve its formation from lead and titanium precursors under specific conditions. The synthesis process and subsequent heat treatments can lead to various phase transitions, affecting its chemical properties. For example, Moon et al. (1997) investigated the alkoxide-based hydrothermal powder synthesis of lead titanate, aiming to lower the synthesis temperature and exploring the influence of pH and the initial Pb/Ti ratio on forming stoichiometric PbTiO₃ (Moon et al., 1997).
Scientific Research Applications
Glass Ceramics
- Scientific Field : Materials Science .
- Application Summary : PbTiO3 glass and glass ceramics (GCs) are technologically very useful materials that played significant role in various applications due to attractive optical and electrical properties .
- Methods of Application : Different methods of synthesis of PbTiO3 glass and GCs have been reported which showed distinct optical, structural, dielectric, and mechanical properties .
- Results or Outcomes : PbTiO3 exhibits ultrahigh pyroelectric coefficients, massive piezoelectric coefficients, electromechanical coupling coefficients, small dielectric constant, and considerable changes in dielectric properties over various temperatures, soaking times, and frequencies .
Piezoelectric Devices
- Scientific Field : Electronics .
- Application Summary : The piezoelectric properties of PbTiO3 make it a popular choice for piezoelectric devices .
- Methods of Application : High performance of PbTiO3 ferroelectric thin film samples were prepared using advanced thin film techniques, such as sol–gel, PLD, and CVD .
- Results or Outcomes : PbTiO3 exhibits massive piezoelectric coefficients (d33 > 1500 pC/N), electromechanical coupling coefficients (k33 > 90%), and small dielectric constant (~ 100–200) .
Ultrasound Transducers
- Scientific Field : Medical Imaging .
- Application Summary : The piezoelectric properties of PbTiO3 make it a popular choice for ultrasound devices used in medical imaging .
- Methods of Application : The piezoelectric effect of PbTiO3 is utilized in the manufacturing of ultrasound devices .
- Results or Outcomes : The use of PbTiO3 in ultrasound devices has improved the quality of medical imaging .
Sensors and Actuators
- Scientific Field : Industrial Engineering .
- Application Summary : PbTiO3’s piezoelectric effect is utilized in numerous sensor and actuator devices, for instance, accelerometers and vibration sensors in automobiles and industrial machines .
- Methods of Application : The piezoelectric effect of PbTiO3 is utilized in the manufacturing of sensor and actuator devices .
- Results or Outcomes : The use of PbTiO3 in sensor and actuator devices has improved the performance of these devices .
Transducer
- Scientific Field : Electronics .
- Application Summary : PbTiO3 offers variety of application as transducer due to its ferroelectric behavior .
- Methods of Application : The ferroelectric behavior of PbTiO3 is utilized in the manufacturing of transducers .
- Results or Outcomes : The use of PbTiO3 in transducers has improved the performance of these devices .
Ferroelectric Random Access Memory
- Scientific Field : Computer Science .
- Application Summary : PbTiO3 offers variety of application as ferroelectric random access memory due to its ferroelectric behavior .
- Methods of Application : The ferroelectric behavior of PbTiO3 is utilized in the manufacturing of ferroelectric random access memory .
- Results or Outcomes : The use of PbTiO3 in ferroelectric random access memory has improved the performance of these devices .
Adsorbents
- Scientific Field : Environmental Science .
- Application Summary : Titanate/titania nanomaterials, including PbTiO3, have been used as adsorbents in environmental applications .
- Methods of Application : The unique properties of PbTiO3 allow it to adsorb various pollutants from the environment .
- Results or Outcomes : The use of PbTiO3 as an adsorbent has shown promising results in pollution control .
Photocatalysis
- Scientific Field : Environmental Science .
- Application Summary : PbTiO3 has been used in photocatalysis applications due to its unique optical and electrical properties .
- Methods of Application : PbTiO3 can be used as a photocatalyst in various environmental applications .
- Results or Outcomes : The use of PbTiO3 in photocatalysis has shown promising results in environmental applications .
Lithium-Ion Batteries
- Scientific Field : Energy Storage .
- Application Summary : PbTiO3 has been used in lithium-ion batteries due to its unique electrical properties .
- Methods of Application : PbTiO3 can be used in the manufacturing of lithium-ion batteries .
- Results or Outcomes : The use of PbTiO3 in lithium-ion batteries has improved the performance of these devices .
Photovoltaics
- Scientific Field : Renewable Energy .
- Application Summary : PbTiO3 has been used in photovoltaics due to its unique optical properties .
- Methods of Application : PbTiO3 can be used in the manufacturing of photovoltaic devices .
- Results or Outcomes : The use of PbTiO3 in photovoltaics has improved the performance of these devices .
Electrochromic Devices
- Scientific Field : Electronics .
- Application Summary : PbTiO3 has been used in electrochromic devices due to its unique electrical properties .
- Methods of Application : PbTiO3 can be used in the manufacturing of electrochromic devices .
- Results or Outcomes : The use of PbTiO3 in electrochromic devices has improved the performance of these devices .
Oil–Water Separation
- Scientific Field : Environmental Science .
- Application Summary : PbTiO3 has been used in oil–water separation applications due to its unique properties .
- Methods of Application : PbTiO3 can be used in oil–water separation processes .
- Results or Outcomes : The use of PbTiO3 in oil–water separation has shown promising results in environmental applications .
Pyroelectric Devices
- Scientific Field : Electronics .
- Application Summary : PbTiO3 exhibits ultrahigh pyroelectric coefficients, making it suitable for use in pyroelectric devices .
- Methods of Application : Thin films of PbTiO3 have been employed in pyroelectric devices .
- Results or Outcomes : The use of PbTiO3 in pyroelectric devices has improved the performance of these devices .
Thermistors
- Scientific Field : Electronics .
- Application Summary : PbTiO3 has been used in thermistors due to its unique electrical properties .
- Methods of Application : Thin films of PbTiO3 have been employed in thermistors .
- Results or Outcomes : The use of PbTiO3 in thermistors has improved the performance of these devices .
Optoelectronics
- Scientific Field : Electronics .
- Application Summary : PbTiO3 possesses electro-optical behavior and thin films of this material have been employed in optoelectronics .
- Methods of Application : Thin films of PbTiO3 have been employed in optoelectronics .
- Results or Outcomes : The use of PbTiO3 in optoelectronics has improved the performance of these devices .
Ferroelectric Nonvolatile Memories
- Scientific Field : Computer Science .
- Application Summary : PbTiO3 has been used in ferroelectric nonvolatile memories due to its excellent structural and electrical properties .
- Methods of Application : PbTiO3 has been employed in the manufacturing of ferroelectric nonvolatile memories .
- Results or Outcomes : The use of PbTiO3 in ferroelectric nonvolatile memories has improved the performance of these devices .
Energy Storage Systems
- Scientific Field : Energy Storage .
- Application Summary : PbTiO3 has been used in energy storage systems due to its excellent structural and electrical properties .
- Methods of Application : PbTiO3 has been employed in the manufacturing of energy storage systems .
- Results or Outcomes : The use of PbTiO3 in energy storage systems has improved the performance of these devices .
Barrier Layer Capacitors
- Scientific Field : Electronics .
- Application Summary : PbTiO3 has been used in barrier layer capacitors due to its excellent structural and electrical properties .
- Methods of Application : PbTiO3 has been employed in the manufacturing of barrier layer capacitors .
- Results or Outcomes : The use of PbTiO3 in barrier layer capacitors has improved the performance of these devices .
Safety And Hazards
Future Directions
Research on lead-free piezoceramics, which aims to replace lead zirconate titanate (PZT) and related perovskite materials, has been vibrant for almost 15 years . Guidelines for directions for fundamental future research on as well as technology transfer to industry of lead-free piezoceramics are provided .
properties
IUPAC Name |
dioxido(oxo)titanium;lead(2+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3O.Pb.Ti/q;2*-1;+2; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKZSPGSOXYXWQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Ti](=O)[O-].[Pb+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
PbTiO3, O3PbTi |
Source
|
| Record name | Lead titanate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Lead_titanate | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1093963 |
Source
|
| Record name | Lead titanium oxide (PbTiO3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1093963 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Powder; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Lead titanate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2545 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Lead titanate | |
CAS RN |
12060-00-3 |
Source
|
| Record name | Lead titanium oxide (PbTiO3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Lead titanium oxide (PbTiO3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1093963 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
For This Compound
24,500
Citations
… We have recently reported”) that the solid solution of bariumlead titanate has a tetragonal structure,and the axial ratio increases With lead content. The tetragonality of PbTlOg is 1.063,’ …
Number of citations: 514
journals.jps.jp
… Lead titanate was known long before its interesting dielectric properties were realized [11, 12, 13]. Given sufficient time, the compound forms completely at temperatures as low as 375 …
Number of citations: 791
nvlpubs.nist.gov
… In a tetragonal crystal, such as barium titanate and lead titanate zirconate,1-3 both 1800 and 9{)… It is the purpose of this paper to describe such investigations with lead titanate zircon ate …
Number of citations: 397
pubs.aip.org
LETTE RS TO THE E 0 I TOR ii05 attribute this resistivity to the Rutherford scattering by impurity ions'0 of concentration E,= n+ ¹, where n is the concentration of the conduction carriers …
Number of citations: 332
journals.aps.org
… Lead titanate is one of the perovskite-type ferroelectrics' with the Curie temperature at 490 'C. The general characteristics of this ferroelectric crystal are expected to be similar to those of …
Number of citations: 344
journals.aps.org
Theoretical model for the morphotropic phase boundary in lead zirconate–lead titanate solid solution
A statistical model is proposed to address the problem of two-phase coexistence near the morphotropic phase boundary (MPB) in Pb (Zr 1− x Ti x) O 3 solid-solution series. Functional …
Number of citations: 262
journals.aps.org
… I studied lead zirconate-lead titanate solid S solutions and found a morphotropic … Takeda, “Phase Transitions in Solid Solutions of Lead Zirconate and Lead Titanate: I,” J. Phys. Soc. …
Number of citations: 184
ceramics.onlinelibrary.wiley.com
In reply I call attention to the first line of the abstract of my paper and in pa. rticular to page 1125 where I say:"..· it appears as if an exact evaluation of the diffraction problem had been …
Number of citations: 304
aip.scitation.org
… The effect of additives on the properties of lead titanate was investigated. The additives em… Previous attempts to produce dense specimens from lead titanate or substitutional solid …
Number of citations: 92
ceramics.onlinelibrary.wiley.com
… , elastic, and dielectric properties of lead titanate zirconate ceramic compositions near the … The dielectric and elastic anisotropy ratios of poled lead titanate zirconate are much greater …
Number of citations: 368
ieeexplore.ieee.org
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